Cas no 127667-02-1 (2-Chlorothiophene-3-carbonitrile)

• Product Name: 2-Chlorothiophene-3-carbonitrile
• CAS No: 127667-02-1
• MF: C₅H₂ClNS
• MW: 143.594078540802
• MDL: MFCD24682801
• CID: 1090632
• PubChem ID: 14710956
• Update Time: 2025-06-08

2-Chlorothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chlorothiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 2-chloro-
• 2-chloro-3-cyanothiophene
• CFA66702
• EN300-251384
• 127667-02-1
• AMY19064
• AKOS022176206
• CS-0377337
• AT16561
• DTXSID70563258
• SCHEMBL849487

• MDL： MFCD24682801
• Inchi： 1S/C5H2ClNS/c6-5-4(3-7)1-2-8-5/h1-2H
• InChI Key： QHEASGMGAALVJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CS1

Computed Properties

• Exact Mass: 142.9596479g/mol
• Monoisotopic Mass: 142.9596479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-Chlorothiophene-3-carbonitrile

Introduction to 2-Chlorothiophene-3-carbonitrile (CAS No. 127667-02-1)

2-Chlorothiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 127667-02-1, is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the thiophene family, characterized by a sulfur-containing five-membered aromatic ring, and is functionalized with both a chlorine atom at the 2-position and a nitrile group at the 3-position. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The nitrile group in 2-Chlorothiophene-3-carbonitrile serves as a crucial handle for further chemical transformations. It can undergo hydrolysis to form a carboxylic acid or reduction to yield an amine, providing multiple pathways for constructing more complex molecular architectures. Additionally, the chlorine substituent enhances electrophilic aromatic substitution reactions, allowing for selective functionalization at other positions on the thiophene ring. These reactivity patterns have made this compound a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating thiophene moieties exhibit potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. Specifically, 2-Chlorothiophene-3-carbonitrile has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. Its unique structural framework allows for the introduction of additional functionalities, enabling the development of molecules with tailored pharmacological properties.

One notable area of research involving 2-Chlorothiophene-3-carbonitrile is its application in designing small-molecule inhibitors for enzyme targets associated with metabolic disorders. The combination of the electron-withdrawing nitrile group and the electron-donating sulfur atom in thiophene creates a system with tunable electronic properties, which can be exploited to modulate enzyme activity. For instance, derivatives of this compound have been investigated as potential inhibitors of kinases and proteases, enzymes implicated in cancer progression and inflammation.

The synthetic utility of 2-Chlorothiophene-3-carbonitrile extends beyond pharmaceutical applications. It has also been utilized in the preparation of advanced materials, such as organic semiconductors and liquid crystals. The conjugated system of the thiophene ring, combined with the electron-withdrawing nature of the nitrile group, contributes to its optoelectronic properties, making it suitable for use in optoelectronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for 2-Chlorothiophene-3-carbonitrile. Catalytic methods that minimize waste and energy consumption have been developed, aligning with global efforts to promote environmentally friendly chemical processes. These innovations not only enhance efficiency but also improve the scalability of producing this valuable intermediate.

The pharmacological potential of 2-Chlorothiophene-3-carbonitrile has also been explored in preclinical studies aimed at identifying novel therapeutic candidates. Researchers have synthesized various derivatives and evaluated their biological activity using cell-based assays and animal models. Some studies have highlighted its efficacy in inhibiting inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Furthermore, its ability to interact with biological targets has prompted investigations into its role as an antimicrobial agent against resistant bacterial strains.

The structural flexibility of 2-Chlorothiophene-3-carbonitrile allows for modifications that can fine-tune its pharmacokinetic properties. By incorporating additional functional groups or altering the substitution pattern on the thiophene ring, chemists can influence factors such as solubility, bioavailability, and metabolic stability. This adaptability makes it an attractive scaffold for drug discovery programs seeking molecules with optimized therapeutic profiles.

In conclusion,2-Chlorothiophene-3-carbonitrile (CAS No. 127667-02-1) represents a versatile and multifunctional compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features enable diverse chemical transformations and biological activities, making it a cornerstone in modern chemical research. As advancements continue to emerge in synthetic methodologies and drug discovery technologies,2-Chlorothiophene-3-carbonitrile is poised to remain a critical component in developing innovative solutions for health and industrial challenges.